Tripropylene.
Tripropylene.
Tripropylene appears as a clear colorless liquid with a sharp odor. Insoluble in water and less dense than water. Hence floats on water. May irritate skin on contact. Vapors heavier than air. Inhalation of vapors may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea. Used to make other chemicals and as a lubricating oil additive.
Brand Name:
Vulcanchem
CAS No.:
13987-01-4
VCID:
VC0076144
InChI:
InChI=1S/3C9H20/c1-7(2)6-9(5)8(3)4;1-5-6-9(4)7-8(2)3;1-5-6-7-9(4)8(2)3/h7-9H,6H2,1-5H3;2*8-9H,5-7H2,1-4H3
SMILES:
CCCCC(C)C(C)C.CCCC(C)CC(C)C.CC(C)CC(C)C(C)C
Molecular Formula:
C27H60
Molecular Weight:
384.8 g/mol
Tripropylene.
CAS No.: 13987-01-4
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VCID: VC0076144
Molecular Formula: C27H60
Molecular Weight: 384.8 g/mol
| CAS No. | 13987-01-4 |
|---|---|
| Product Name | Tripropylene. |
| Molecular Formula | C27H60 |
| Molecular Weight | 384.8 g/mol |
| IUPAC Name | 2,3-dimethylheptane;2,4-dimethylheptane;2,3,5-trimethylhexane |
| Standard InChI | InChI=1S/3C9H20/c1-7(2)6-9(5)8(3)4;1-5-6-9(4)7-8(2)3;1-5-6-7-9(4)8(2)3/h7-9H,6H2,1-5H3;2*8-9H,5-7H2,1-4H3 |
| Standard InChIKey | PCINYZCOJRSWJK-UHFFFAOYSA-N |
| SMILES | CCCCC(C)C(C)C.CCCC(C)CC(C)C.CC(C)CC(C)C(C)C |
| Canonical SMILES | CCCCC(C)C(C)C.CCCC(C)CC(C)C.CC(C)CC(C)C(C)C |
| Boiling Point | 271.94 to 287.06 °F at 760 mm Hg (USCG, 1999) |
| Flash Point | 75 °F (USCG, 1999) |
| Physical Description | Tripropylene appears as a clear colorless liquid with a sharp odor. Insoluble in water and less dense than water. Hence floats on water. May irritate skin on contact. Vapors heavier than air. Inhalation of vapors may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea. Used to make other chemicals and as a lubricating oil additive. |
| Description | Tripropylene appears as a clear colorless liquid with a sharp odor. Insoluble in water and less dense than water. Hence floats on water. May irritate skin on contact. Vapors heavier than air. Inhalation of vapors may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea. Used to make other chemicals and as a lubricating oil additive. |
| Synonyms | 1-Propene trimer |
| PubChem Compound | 26374 |
| Last Modified | Nov 11 2021 |
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